Cas no 877649-33-7 (N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide)

• Product Name: N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide
• CAS No: 877649-33-7
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6221672
• PubChem ID: 7243497
• Update Time: 2025-10-25

N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide
• NCGC00141782-01
• N-(4-acetamidophenyl)-4-(thiophen-2-yl)tetrahydro-2H-pyran-4-carboxamide
• F2505-0012
• 877649-33-7
• N-(4-acetamidophenyl)-4-(2-thienyl)tetrahydropyran-4-carboxamide
• SR-01000020116-1
• N-(4-acetamidophenyl)-4-thiophen-2-yloxane-4-carboxamide
• G856-4568
• AKOS002055576
• CHEMBL1434885
• HMS1919A05
• SR-01000020116

• Inchi： 1S/C18H20N2O3S/c1-13(21)19-14-4-6-15(7-5-14)20-17(22)18(8-10-23-11-9-18)16-3-2-12-24-16/h2-7,12H,8-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key： JXPLGPXIKBXFPF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NC2C=CC(=CC=2)NC(C)=O)=O)CCOCC1

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide

Introduction to N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide (CAS No. 877649-33-7)

N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide, identified by its CAS number 877649-33-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of an acetamide group at the 4-acetamidophenyl moiety and a thiophene ring at the 4-(thiophen-2-yl)oxane part creates a framework that is both structurally interesting and biologically relevant. These features have been exploited in various research endeavors to develop novel drug candidates.

In recent years, there has been a surge in the exploration of heterocyclic compounds, particularly those containing oxane and thiophene rings, due to their potential to interact with biological targets in unique ways. The oxane ring, a five-membered ether-like structure, provides stability while allowing for conformational flexibility, which is crucial for binding to biological receptors. Meanwhile, the thiophene ring is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in drug design.

Numerous studies have highlighted the pharmacological significance of N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide. Research has demonstrated its potential as an inhibitor of various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The compound's ability to modulate these pathways suggests its utility in developing treatments for conditions such as rheumatoid arthritis, certain types of cancer, and Alzheimer's disease.

The synthesis of N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and cyclization processes, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess of the researchers but also pave the way for scalable production methods.

The pharmacokinetic properties of this compound are another area of active investigation. Studies have focused on understanding how N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide is absorbed, distributed, metabolized, and excreted by the body. This information is critical for optimizing dosing regimens and minimizing potential side effects. Preclinical studies have provided valuable insights into its pharmacokinetic profile, suggesting that it may exhibit favorable properties such as good bioavailability and moderate metabolic clearance.

Efforts are underway to translate these preclinical findings into clinical applications. Phase I clinical trials have been initiated to assess the safety and tolerability of N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide in human subjects. Preliminary results from these trials are promising, indicating that the compound can be safely administered at various doses without significant adverse effects. Further clinical development is expected to focus on evaluating its efficacy in treating specific diseases.

The role of computational chemistry and molecular modeling in studying N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide cannot be overstated. These tools have enabled researchers to predict how the compound interacts with biological targets at the molecular level. By simulating these interactions, scientists can gain insights into the mechanisms of action and identify potential modifications that could enhance its therapeutic efficacy.

The future prospects for N-(4-acetamidophenyl)-4-(thiophen-2-yl)oxane-4-carboxamide are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug design and delivery systems may further enhance its potential as a therapeutic agent. As our understanding of biological pathways continues to grow, compounds like this one are likely to play a pivotal role in addressing some of the most challenging medical conditions.